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Compound of Interest

Compound Name: 3-Hydroxypropanethioamide

Cat. No.: B15324363 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical properties, structure,

and proposed synthesis of 3-Hydroxypropanethioamide. Due to the limited availability of

direct experimental data for this specific compound, this document combines reported

information with data inferred from analogous compounds and well-established chemical

principles.

Chemical Properties and Structure
3-Hydroxypropanethioamide is a sulfur analog of 3-hydroxypropanamide. The replacement of

the carbonyl oxygen with sulfur imparts distinct chemical characteristics, including altered

polarity, hydrogen bonding capabilities, and reactivity.[1][2] Thioamides, in general, are known

to be more reactive than their amide counterparts.[2]
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Identifier Value

IUPAC Name 3-hydroxypropanethioamide

CAS Number 92596-40-2[3]

Molecular Formula C₃H₇NOS[3]

SMILES O=C(N)CCS

InChI Key
InChI=1S/C3H7NOS/c4-3(5)1-2-6/h6H,1-2H2,

(H2,4,5)

Physicochemical Properties
The following table summarizes the known and estimated physicochemical properties of 3-
Hydroxypropanethioamide. It is important to note that much of this data is predicted or

inferred.

Property Value Source

Molecular Weight 105.14 g/mol Calculated

Melting Point Not Reported -

Boiling Point
~300 °C (estimated,

decomposes)
Inferred[3]

Solubility in Water Moderate (inferred) Inferred[3]

pKa (hydroxyl group) ~9.8 (predicted) Predicted[3]

Proposed Synthesis
While a specific, experimentally validated synthesis of 3-Hydroxypropanethioamide is not

extensively documented in the literature, a common and effective method for the synthesis of

thioamides is the thionation of the corresponding amide.[3][4] In this case, 3-

hydroxypropanamide would serve as the precursor.
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Experimental Protocol: Thionation of 3-
Hydroxypropanamide
This protocol is a representative procedure based on general methods for thioamide synthesis.

Optimization of reaction conditions may be necessary.

Materials:

3-Hydroxypropanamide

Lawesson's Reagent or Phosphorus Pentasulfide (P₄S₁₀)

Anhydrous solvent (e.g., toluene, dioxane, or acetonitrile)

Inert gas (e.g., argon or nitrogen)

Sodium bicarbonate solution (saturated)

Brine

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Appropriate organic solvents for chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser under an inert atmosphere, dissolve 3-hydroxypropanamide in the chosen

anhydrous solvent.

Addition of Thionating Reagent: To the stirred solution, add Lawesson's Reagent (0.5

equivalents) or Phosphorus Pentasulfide (0.22 equivalents) portion-wise. The reaction may

be exothermic.

Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-

layer chromatography (TLC).
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Work-up: Upon completion, cool the reaction mixture to room temperature. Carefully quench

the reaction by slow addition of saturated sodium bicarbonate solution.

Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent

(e.g., ethyl acetate). Wash the combined organic layers with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel using an

appropriate solvent system to yield pure 3-Hydroxypropanethioamide.

Visualized Workflow
The following diagram illustrates the proposed workflow for the synthesis and purification of 3-
Hydroxypropanethioamide.
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1. Reaction Setup
- Dissolve 3-hydroxypropanamide in anhydrous solvent

- Inert atmosphere (Ar/N2)

2. Thionation
- Add Lawesson's Reagent or P4S10

- Reflux

Heat

3. Quenching & Extraction
- Cool to RT

- Add NaHCO3 (aq)
- Extract with organic solvent

Reaction complete

4. Purification
- Dry organic layer

- Concentrate
- Column Chromatography

Crude product

Pure 3-Hydroxypropanethioamide

Purified product

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 3-Hydroxypropanethioamide.

Potential Applications and Further Research
Thioamides are recognized as important intermediates in organic synthesis and have been

incorporated into biologically active molecules to enhance their properties.[2][5] The thioamide

group can act as an isostere for the amide bond, potentially improving metabolic stability and

pharmacokinetic profiles of peptides.[2][5] The hydroxyl group in 3-Hydroxypropanethioamide
offers a site for further functionalization, which could be leveraged in prodrug design to improve

water solubility.[3]
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Given the scarcity of experimental data, further research is warranted to:

Experimentally determine the physicochemical properties of 3-Hydroxypropanethioamide.

Optimize the synthesis and purification protocols.

Investigate its biological activity, including potential antimicrobial or enzymatic inhibitory

effects.

Explore its utility as a building block in medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chemistry of Thioamides | springerprofessional.de [springerprofessional.de]

2. pubs.acs.org [pubs.acs.org]

3. 3-hydroxypropanethioamide (92596-40-2) for sale [vulcanchem.com]

4. Thioamide synthesis by thionation [organic-chemistry.org]

5. Contemporary Applications of Thioamides and Methods for Their Synthesis - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [3-Hydroxypropanethioamide: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15324363#3-hydroxypropanethioamide-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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